Cas no 338965-15-4 (2-(2-Chloro-6-fluorobenzyl)malononitrile)

• Product Name: 2-(2-Chloro-6-fluorobenzyl)malononitrile
• CAS No: 338965-15-4
• MF: C₁₀H₆ClFN₂
• MW: 208.61944437027
• MDL: MFCD00231634
• CID: 3061114
• PubChem ID: 2783051
• Update Time: 2025-05-26

2-(2-Chloro-6-fluorobenzyl)malononitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-6-fluorobenzyl)malononitrile
• 6K-018
• AKOS005070898
• 2-[(2-chloro-6-fluorophenyl)methyl]propanedinitrile
• CS-0358517
• MFCD00231634
• 338965-15-4

• MDL： MFCD00231634
• Inchi： 1S/C10H6ClFN2/c11-9-2-1-3-10(12)8(9)4-7(5-13)6-14/h1-3,7H,4H2
• InChI Key： WPLJTCKVEJREKQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(C#N)C#N)F

Computed Properties

• Exact Mass: 208.0203541Da
• Monoisotopic Mass: 208.0203541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Melting Point: 132-134°C

2-(2-Chloro-6-fluorobenzyl)malononitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(2-Chloro-6-fluorobenzyl)malononitrile

Comprehensive Overview of 2-(2-Chloro-6-fluorobenzyl)malononitrile (CAS No. 338965-15-4): Properties, Applications, and Industry Insights

2-(2-Chloro-6-fluorobenzyl)malononitrile (CAS No. 338965-15-4) is a specialized organic compound with a unique molecular structure, combining a chloro-fluorobenzyl group with a malononitrile moiety. This chemical has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex molecules. The compound's CAS registry number (338965-15-4) serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication across global scientific databases.

In recent years, the demand for fluorinated and chlorinated aromatic compounds like 2-(2-Chloro-6-fluorobenzyl)malononitrile has surged, driven by trends in drug discovery and material science. Searches for "fluorobenzyl derivatives in drug synthesis" or "malononitrile applications 2024" reflect growing interest in its role as a precursor for bioactive molecules. The compound's electron-withdrawing properties make it valuable for designing kinase inhibitors and antimicrobial agents, aligning with the pharmaceutical industry's focus on targeted therapies.

The synthesis of 2-(2-Chloro-6-fluorobenzyl)malononitrile typically involves nucleophilic substitution reactions, with rigorous control of temperature and solvent systems to optimize yield. Analytical techniques such as HPLC and NMR spectroscopy are essential for verifying its purity, a topic frequently queried in forums ("how to analyze chloro-fluorobenzyl compounds"). Its stability under inert atmospheres and sensitivity to moisture are often discussed in industrial contexts, particularly for large-scale applications.

From an environmental perspective, researchers are exploring greener synthetic routes for halogenated malononitriles, responding to queries like "sustainable synthesis of CAS 338965-15-4." Innovations in catalytic methods and solvent recovery systems aim to reduce the ecological footprint of such intermediates while maintaining cost efficiency—a balance highly sought after in specialty chemical manufacturing.

In material science, 2-(2-Chloro-6-fluorobenzyl)malononitrile serves as a key intermediate for π-conjugated systems used in organic electronics. Searches for "malononitrile-based OLED materials" highlight its relevance in developing flexible displays and energy-efficient lighting technologies. The compound's ability to fine-tune electron affinity in molecular designs makes it invaluable for advancing next-generation optoelectronic devices.

Regulatory compliance for CAS No. 338965-15-4 varies by region, with safety data sheets (SDS) emphasizing proper handling protocols. Frequent searches such as "338965-15-4 storage conditions" underscore the need for clear technical guidance. While not classified as hazardous under standard conditions, prudent laboratory practices—including ventilation and PPE—are recommended during handling, as with many nitrile-containing compounds.

Market analysts note rising procurement of 2-(2-Chloro-6-fluorobenzyl)malononitrile by contract research organizations (CROs), particularly in Asia-Pacific regions. This trend correlates with increased outsourcing of preclinical drug development, where the compound's cost-effectiveness and scalability are prioritized. Queries like "suppliers of 338965-15-4 in China" reflect this shifting supply chain dynamic.

Future research directions may explore 2-(2-Chloro-6-fluorobenzyl)malononitrile's potential in covalent organic frameworks (COFs) or as a ligand in catalysis—topics gaining traction in academic literature. As synthetic methodologies evolve, this compound will likely remain a focal point for innovations at the intersection of medicinal chemistry and advanced materials science.